An In-depth Technical Guide to the Thermodynamic Properties and Melting Point of 3-Amino-5-ethylphenol for Pharmaceutical Development
An In-depth Technical Guide to the Thermodynamic Properties and Melting Point of 3-Amino-5-ethylphenol for Pharmaceutical Development
Introduction: The Significance of 3-Amino-5-ethylphenol in Modern Drug Discovery
3-Amino-5-ethylphenol, a substituted aromatic amine and phenol (CAS Number: 669091-99-0; Molecular Formula: C8H11NO), represents a key structural motif in medicinal chemistry.[1] Its unique combination of a phenolic hydroxyl group and an amino group on an ethyl-substituted benzene ring makes it a versatile building block for the synthesis of novel therapeutic agents. The precise physicochemical properties of such molecules are of paramount importance in the journey from a promising lead compound to a viable drug candidate. Understanding the thermodynamic landscape of 3-Amino-5-ethylphenol is not merely an academic exercise; it is a critical component of rational drug design and development, directly influencing a compound's bioavailability, stability, and manufacturability.[1][2][3][4]
This technical guide provides a comprehensive overview of the thermodynamic properties of 3-Amino-5-ethylphenol, with a particular focus on its melting point. In the absence of extensive publicly available experimental data for this specific molecule, this document will serve as a procedural and conceptual framework for researchers. We will delve into the established experimental methodologies for determining these crucial parameters, explain the scientific rationale behind these techniques, and explore the utility of computational prediction methods. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of the physicochemical characterization of potential active pharmaceutical ingredients (APIs).[4][5]
The Critical Role of Thermodynamic Properties in Pharmaceutical Development
The thermodynamic properties of an active pharmaceutical ingredient (API) are fundamental to its behavior throughout the drug development lifecycle.[4][6] These properties govern everything from initial formulation to final product performance.
Key Thermodynamic Parameters and Their Importance:
| Thermodynamic Property | Significance in Drug Development |
| Melting Point (°C) | A key indicator of purity and identity. Influences solubility, dissolution rate, and the choice of manufacturing processes like granulation and tablet compression. A sharp melting point is often indicative of a pure crystalline substance. |
| Enthalpy of Fusion (kJ/mol) | The energy required to melt the solid. This value is crucial for understanding the energetics of the solid-state and for polymorphism screening.[7] |
| Thermal Stability/Decomposition Temperature (°C) | Determines the temperature at which the compound begins to degrade. This is critical for setting appropriate storage conditions, manufacturing temperatures, and assessing shelf-life.[8][9] |
| Gibbs Free Energy of Solvation (kJ/mol) | Governs the solubility of the compound in different solvents, which is a primary determinant of its bioavailability and formulation feasibility. |
| Entropy of Fusion (J/mol·K) | Related to the degree of order in the crystalline lattice. Along with the enthalpy of fusion, it determines the melting point.[7] |
A thorough understanding of these parameters for a molecule like 3-Amino-5-ethylphenol allows for:
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Informed Candidate Selection: Early assessment of physicochemical properties helps in prioritizing lead compounds with favorable characteristics for development.[2][10]
-
Rational Formulation Design: Knowledge of solubility and stability guides the selection of appropriate excipients and dosage forms.[]
-
Process Optimization: Understanding the thermal behavior of the API is essential for designing robust and scalable manufacturing processes.[4]
-
Regulatory Compliance: Regulatory bodies require comprehensive data on the physicochemical properties of any new drug substance.[4][5]
Experimental Determination of Thermodynamic Properties
The following sections outline the primary experimental techniques for characterizing the thermodynamic properties of 3-Amino-5-ethylphenol.
Differential Scanning Calorimetry (DSC) for Melting Point and Enthalpy of Fusion
Differential Scanning Calorimetry (DSC) is a cornerstone thermoanalytical technique used to measure the difference in heat flow between a sample and a reference as a function of temperature.[12] This allows for the precise determination of melting point, enthalpy of fusion, and the detection of polymorphic transitions.
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Sample Preparation: Accurately weigh 2-5 mg of high-purity 3-Amino-5-ethylphenol into an aluminum DSC pan.
-
Encapsulation: Hermetically seal the pan to prevent any loss of sample due to sublimation.
-
Instrument Setup:
-
Place the sample pan and an empty reference pan into the DSC cell.
-
Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min to create a stable and non-reactive atmosphere.
-
-
Temperature Program:
-
Equilibrate the sample at a starting temperature well below the expected melting point (e.g., 25 °C).
-
Ramp the temperature at a controlled rate, typically 10 °C/min, to a temperature significantly above the melting point (e.g., 200 °C).
-
-
Data Analysis:
-
The melting point is determined as the onset temperature or the peak temperature of the endothermic event on the DSC thermogram.
-
The enthalpy of fusion (ΔHfus) is calculated by integrating the area of the melting peak.
-
-
Small Sample Size: Minimizes thermal gradients within the sample, leading to sharper peaks and more accurate results.
-
Hermetic Sealing: Essential for compounds that may sublime or are sensitive to atmospheric moisture.
-
Inert Atmosphere: Prevents oxidative degradation of the sample at elevated temperatures.
-
Controlled Heating Rate: A rate of 10 °C/min is a standard practice that provides a good balance between resolution and experimental time. Faster rates can lead to peak broadening, while slower rates may result in lower sensitivity.
Caption: Workflow for DSC analysis of 3-Amino-5-ethylphenol.
Thermogravimetric Analysis (TGA) for Thermal Stability
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is invaluable for determining the thermal stability and decomposition profile of a compound.
-
Sample Preparation: Accurately weigh 5-10 mg of 3-Amino-5-ethylphenol into a ceramic or platinum TGA pan.
-
Instrument Setup:
-
Place the sample pan in the TGA furnace.
-
Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 50-100 mL/min.
-
-
Temperature Program:
-
Equilibrate the sample at ambient temperature.
-
Ramp the temperature at a controlled rate, typically 10 °C/min or 20 °C/min, up to a high temperature where complete decomposition is expected (e.g., 600 °C).
-
-
Data Analysis:
-
The TGA curve plots the percentage of weight loss versus temperature.
-
The onset of decomposition is identified as the temperature at which significant weight loss begins.
-
-
Ceramic or Platinum Pan: These materials are inert and can withstand high temperatures.
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Inert Atmosphere: Performing the analysis under nitrogen prevents oxidative decomposition and allows for the study of the intrinsic thermal stability of the compound.
-
Heating Rate: A moderate heating rate ensures that the sample temperature remains uniform and that the decomposition events are well-resolved.
Caption: Workflow for TGA analysis of 3-Amino-5-ethylphenol.
Computational Prediction of Thermodynamic Properties
In the early stages of drug discovery, when physical samples may be scarce, computational methods provide a rapid and cost-effective means of estimating thermodynamic properties.[13][14] Quantitative Structure-Property Relationship (QSPR) models and quantum mechanical calculations can predict properties like melting point with increasing accuracy.[15]
Approaches to Computational Prediction:
| Method | Description | Strengths | Limitations |
| Group Contribution Methods | The property of a molecule is estimated by summing the contributions of its constituent functional groups. | Simple, fast, and requires only the 2D structure. | Accuracy can be limited for complex molecules with strong intramolecular interactions. |
| Quantitative Structure-Property Relationship (QSPR) | Statistical models that correlate molecular descriptors (e.g., topological, electronic) with experimental data.[15] | Can be highly accurate if trained on a large and diverse dataset. | Predictive power is dependent on the quality and relevance of the training data. |
| Quantum Mechanics (e.g., DFT) | First-principles calculations that solve the Schrödinger equation to determine the electronic structure and energy of a molecule. | Can provide insights into the underlying physics of intermolecular interactions. | Computationally expensive, especially for large molecules and solid-state properties. |
The prediction of melting points is particularly challenging due to the complex interplay of factors that govern crystal packing, including molecular shape, symmetry, and intermolecular forces like hydrogen bonding.[7][16]
Caption: Logical flow of computational property prediction.
Conclusion: A Pathway to Comprehensive Characterization
While direct experimental data for the thermodynamic properties of 3-Amino-5-ethylphenol may not be readily available in the public domain, this guide provides a robust framework for its characterization. By employing standard techniques such as Differential Scanning Calorimetry and Thermogravimetric Analysis, researchers can obtain the critical data necessary for informed decision-making in the drug development process. Furthermore, the judicious use of computational prediction methods can offer valuable early insights, guiding synthetic efforts and prioritizing candidates. A thorough understanding of the thermodynamic landscape of a potential API like 3-Amino-5-ethylphenol is an indispensable step towards the successful development of safe and effective medicines.
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